Cas no 2228597-04-2 (3-(5-nitrothiophen-2-yl)propan-1-ol)

• Product Name: 3-(5-nitrothiophen-2-yl)propan-1-ol
• CAS No: 2228597-04-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6173036
• PubChem ID: 165589557
• Update Time: 2025-10-29

3-(5-nitrothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrothiophen-2-yl)propan-1-ol
• EN300-1813379
• 2228597-04-2

• Inchi： 1S/C7H9NO3S/c9-5-1-2-6-3-4-7(12-6)8(10)11/h3-4,9H,1-2,5H2
• InChI Key： SXKHNWQCPJLCSH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on 3-(5-nitrothiophen-2-yl)propan-1-ol

3-(5-Nitrothiophen-2-yl)Propan-1-ol

3-(5-Nitrothiophen-2-yl)Propan-1-ol (CAS No. 2228597-04-2) is a versatile organic compound with a unique structure that combines a thiophene ring, a nitro group, and an alcohol functional group. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its potential applications in drug development, catalysis, and advanced materials. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the utilization of 3-(5-nitrothiophen-2-yl)propan-1-ol, highlighting its significance in contemporary scientific research.

The molecular structure of 3-(5-nitrothiophen-2-yl)propan-1-ol consists of a thiophene ring substituted with a nitro group at the 5-position and an alcohol group at the 2-position. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and reactivity. The nitro group (-NO₂), being an electron-withdrawing substituent, enhances the electrophilic character of the thiophene ring, making it more susceptible to nucleophilic attacks. The alcohol group (-CH₂CH₂OH) introduces hydrophilic properties, which can be advantageous in various chemical reactions and applications.

Recent studies have focused on the synthesis of 3-(5-nitrothiophen-2-yl)propan-1-ol through various routes. One common method involves the nucleophilic substitution of 5-nitrothiophenol with an appropriate alkylating agent in the presence of a base. This reaction typically occurs under mild conditions, ensuring high yields and purity. Researchers have also explored alternative methods, such as coupling reactions and oxidation-reduction processes, to synthesize this compound efficiently.

The unique combination of functional groups in 3-(5-nitrothiophen-2-yl)propan-1-ol makes it a valuable precursor for constructing more complex molecules. For instance, the alcohol group can be converted into other functional groups like esters or ethers through simple chemical transformations. Additionally, the nitro group can be reduced to an amine group (-NH₂), which opens up possibilities for further functionalization and diversification of the molecule.

In terms of applications, 3-(5-nitrothiophen-2-yl)propan-1-ol has shown promise in drug discovery efforts. Its thiophene moiety is known to exhibit bioactivity in various biological systems, making it a potential candidate for designing new therapeutic agents. Recent research has explored its role as a lead compound in anti-inflammatory and anticancer drug development. The compound's ability to modulate cellular pathways and interact with target proteins has been extensively studied using computational modeling and experimental techniques.

Another area where 3-(5-nitrothiophen-2-yl)propan-1 ol has demonstrated potential is in catalysis. The sulfur atom in the thiophene ring can act as a coordinating site for metal catalysts, enabling its use as a ligand or support material in heterogeneous catalysis. Researchers have investigated its role in facilitating key reactions such as hydrogenation, oxidation, and cross-coupling processes. Its ability to stabilize metal nanoparticles and enhance catalytic activity has been highlighted in several recent studies.

The physical and chemical properties of 3-(5-nitrothiophen -2 yl)propan -1 ol have also been thoroughly characterized to understand its behavior under different conditions. Its solubility in various solvents, thermal stability, and reactivity towards different reagents have been documented through experimental studies. These properties are crucial for optimizing its synthesis and application processes.

In conclusion,3 -(5 -nitrothiophen -2 -yl ) propan -1 -ol ( CAS No . 2228597 -04 -2 ) is a multifaceted compound with significant potential across diverse scientific domains . Its unique structure , versatile functional groups , and promising applications make it an essential focus for ongoing research . As scientists continue to explore its properties and develop innovative uses , this compound is poised to play a pivotal role in advancing modern chemistry and materials science .